Cas no 100528-36-7 (2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole)

2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole structure
100528-36-7 structure
Product Name:2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole
CAS No:100528-36-7
MF:C13H26N2S
MW:242.423942089081
CID:5741371
PubChem ID:91647812
Update Time:2023-11-11

2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • EN300-192048
    • 2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole
    • 100528-36-7
    • 1H-Imidazole, 2-(decylthio)-4,5-dihydro-
    • Inchi: 1S/C13H26N2S/c1-2-3-4-5-6-7-8-9-12-16-13-14-10-11-15-13/h2-12H2,1H3,(H,14,15)
    • InChI Key: CHSDMTMIOQSVJL-UHFFFAOYSA-N
    • SMILES: S(C1=NCCN1)CCCCCCCCCC

Computed Properties

  • Exact Mass: 242.18167001g/mol
  • Monoisotopic Mass: 242.18167001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.02±0.1 g/cm3(Predicted)
  • Boiling Point: 342.7±25.0 °C(Predicted)
  • pka: 8.90±0.40(Predicted)

2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole Pricemore >>

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